Cas no 76304-56-8 (4-(1H-pyrrol-3-yl)pyridine)

• Product Name: 4-(1H-pyrrol-3-yl)pyridine
• CAS No: 76304-56-8
• MF: C₉H₈N₂
• MW: 144.173221588135
• MDL: MFCD19217191
• CID: 1779093
• PubChem ID: 12665456
• Update Time: 2025-10-30

4-(1H-pyrrol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(1H-pyrrol-3-yl)-
• 4-(1H-pyrrol-3-yl)pyridine
• SCHEMBL5555810
• EN300-344576
• 76304-56-8
• DTXSID00506173
• BDA30456
• AKOS006352914

• MDL： MFCD19217191
• Inchi： 1S/C9H8N2/c1-4-10-5-2-8(1)9-3-6-11-7-9/h1-7,11H
• InChI Key： SOADNXUWSUZTGY-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 144.06884
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Additional information on 4-(1H-pyrrol-3-yl)pyridine

Comprehensive Overview of 4-(1H-pyrrol-3-yl)pyridine (CAS No. 76304-56-8): Properties, Applications, and Industry Insights

4-(1H-pyrrol-3-yl)pyridine (CAS No. 76304-56-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyrrole-pyridine hybrid structure, serves as a versatile building block for synthesizing complex molecules. Its molecular formula C9H8N2 and molecular weight 144.17 g/mol make it an ideal candidate for drug discovery and optoelectronic applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 4-(1H-pyrrol-3-yl)pyridine. Researchers frequently search for "pyrrole-pyridine derivatives in medicinal chemistry" or "CAS 76304-56-8 solubility data," reflecting its relevance in high-throughput screening and computational molecular modeling. The compound's electron-rich aromatic system enables interactions with biological targets, particularly in kinase inhibition studies.

From a synthetic perspective, 4-(1H-pyrrol-3-yl)pyridine exhibits remarkable chemodiversity. Its NH-pyrrole moiety allows for palladium-catalyzed cross-coupling reactions, while the pyridine nitrogen facilitates hydrogen bonding in supramolecular chemistry. Laboratories often query "scale-up synthesis of 76304-56-8" or "pyridine-pyrrole fluorescence properties," underscoring its dual role in small-molecule therapeutics and organic semiconductors.

In material science, this compound's planar conjugated system contributes to charge transport in OLED devices. The surge in "organic electronic materials database" searches correlates with studies on its HOMO-LUMO gap (estimated at ~3.5 eV) and thermal stability (decomposition >250°C). Such properties align with industry demands for flexible electronics and energy-efficient displays.

Analytical characterization of CAS 76304-56-8 typically involves LC-MS purity analysis and X-ray crystallography. The compound's logP value ~1.2 suggests moderate lipophilicity, making it valuable for blood-brain barrier penetration studies. Recent patents highlight derivatives of 4-(1H-pyrrol-3-yl)pyridine as allosteric modulators for neurological targets, addressing popular search terms like "neurodegenerative disease drug candidates 2024."

Environmental considerations are increasingly prominent, with biodegradation pathways of N-heterocyclic compounds becoming a hot topic. The ECHA REACH database contains limited ecological data for 76304-56-8, prompting research into its aquatic toxicity and photodegradation kinetics—subjects frequently queried alongside "sustainable heterocycle synthesis."

Commercial availability of 4-(1H-pyrrol-3-yl)pyridine remains niche, with suppliers primarily offering milligram-to-gram quantities for research. This scarcity drives searches for "alternative synthetic routes to pyrrolopyridines" and "bulk suppliers of 76304-56-8." The compound's regioselective functionalization potential continues to inspire innovations in catalysis and materials informatics.

Future directions may explore machine learning predictions for structure-activity relationships of pyrrole-pyridine hybrids. As the scientific community prioritizes fragment-based drug design, 4-(1H-pyrrol-3-yl)pyridine stands poised to contribute to breakthroughs in precision medicine and smart materials—addressing contemporary search trends like "AI-accelerated molecular discovery" and "bioelectronic interfaces."